Cas no 439608-30-7 (5-Methyl-2-(methylthio)benzodoxazole)
439608-30-7 structure
Product Name:5-Methyl-2-(methylthio)benzodoxazole
CAS No:439608-30-7
MF:C9H9NOS
MW:179.238860845566
CID:68096
PubChem ID:22495806
Update Time:2025-04-18
5-Methyl-2-(methylthio)benzodoxazole Chemical and Physical Properties
Names and Identifiers
-
- 2-Methylthio-6-methylbenzoxazole
- 2-METHYLTHIO-5-METHYLBENZOXAZOLE
- 5-Methyl-2-(methylthio)benzoxazole
- 5-methyl-2-methylsulfanyl-1,3-benzoxazole
- 5-Methyl-2-methylsulfanyl-benzooxazole
- ZTFNBYIVUMSVKZ-UHFFFAOYSA-N
- 439608-30-7
- 5-Methyl-2-(methylsulfanyl)-1,3-benzoxazole
- SCHEMBL539051
- FT-0736791
- 5-methyl-2-(methylthio)benzo[d]oxazole
- DTXSID90626197
- 5-Methyl-2-(methylthio)benzodoxazole
-
- Inchi： 1S/C9H9NOS/c1-6-3-4-8-7(5-6)10-9(11-8)12-2/h3-5H,1-2H3
- InChI Key： ZTFNBYIVUMSVKZ-UHFFFAOYSA-N
- SMILES： S(C)C1=NC2C=C(C)C=CC=2O1
Computed Properties
- Exact Mass: 179.04000
- Monoisotopic Mass: 179.04048508g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3
- Topological Polar Surface Area: 51.3Ų
Experimental Properties
- Density: 1.23
- Melting Point: 292 °C
- Boiling Point: 292 ºC
- Flash Point: 130 ºC
- Refractive Index: 1.63
- PSA: 51.33000
- LogP: 2.85810
5-Methyl-2-(methylthio)benzodoxazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A081004573-250mg |
5-Methyl-2-(methylthio)benzo[d]oxazole |
439608-30-7 | 98% | 250mg |
$699.92 | 2023-09-01 | |
| Alichem | A081004573-500mg |
5-Methyl-2-(methylthio)benzo[d]oxazole |
439608-30-7 | 98% | 500mg |
$1008.71 | 2023-09-01 | |
| Alichem | A081004573-1g |
5-Methyl-2-(methylthio)benzo[d]oxazole |
439608-30-7 | 98% | 1g |
$1734.36 | 2023-09-01 | |
| TRC | M241135-25mg |
5-Methyl-2-(methylthio)benzo[d]oxazole |
439608-30-7 | 25mg |
$ 325.00 | 2022-06-04 | ||
| TRC | M241135-50mg |
5-Methyl-2-(methylthio)benzo[d]oxazole |
439608-30-7 | 50mg |
$ 545.00 | 2022-06-04 | ||
| TRC | M241135-100mg |
5-Methyl-2-(methylthio)benzo[d]oxazole |
439608-30-7 | 100mg |
$ 870.00 | 2022-06-04 |
5-Methyl-2-(methylthio)benzodoxazole Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:439608-30-7)2-Methylthio-5-methylbenzoxazole
Order Number:sfd6824
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Email:sales2@senfeida.com
5-Methyl-2-(methylthio)benzodoxazole Related Literature
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
439608-30-7 (5-Methyl-2-(methylthio)benzodoxazole) Related Products
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- 439608-31-8(6-Methyl-2-(methylsulfanyl)-1,3-benzoxazole)
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- 13673-62-6(2-(Methylthio)benzodoxazole)
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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:439608-30-7)2-Methylthio-5-methylbenzoxazole
Purity:99.9%
Quantity:200kg
Price ($):Inquiry